Cas no 119285-34-6 (15-Acetoxyisoalloalantolactone)

• Product Name: 15-Acetoxyisoalloalantolactone
• CAS No: 119285-34-6
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 2031004
• Update Time: 2025-04-21

15-Acetoxyisoalloalantolactone Chemical and Physical Properties

Names and Identifiers

• 15-Acetoxyisoalloalantolactone

• Inchi： 1S/C17H22O4/c1-10-13-7-14-12(9-20-11(2)18)5-4-6-17(14,3)8-15(13)21-16(10)19/h5,13-15H,1,4,6-9H2,2-3H3
• InChI Key： CIMPZVDZLDTMRO-UHFFFAOYSA-N
• SMILES： CC(OCC1C2C(CC3C(C2)C(=C)C(=O)O3)(C)CCC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• XLogP3: 2.495

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones